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Compound of Interest

Compound Name: 2-Quinolinethiol

Cat. No.: B1301133 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
Quinolinethiol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is essential for ensuring laboratory safety and minimizing

exposure risks.

Chemical and Physical Properties of 2-Quinolinethiol[1][2]

Property Value

CAS Number 2637-37-8

Molecular Formula C₉H₇NS

Molecular Weight 161.22 g/mol [1]

Appearance Yellow to Orange Solid[2]

Melting Point 174-176 °C[1][2]

Odor
No information available, but thiols generally

have a strong, unpleasant odor[2][3]

Hazard Identification and Personal Protective Equipment (PPE)

2-Quinolinethiol is classified as a hazardous substance. It is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, stringent adherence
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to safety protocols and the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment (PPE)

PPE Category Item Specifications

Engineering Controls Chemical Fume Hood

All handling of 2-Quinolinethiol

must be conducted in a

certified chemical fume hood to

mitigate vapor inhalation and

control potential odor.

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves with a

minimum thickness of >0.11

mm are recommended. Always

inspect gloves before use.

Eye and Face Protection Safety Goggles
Wear tightly fitting safety

goggles with side-shields.[1]

Skin and Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against

splashes.

Respiratory Protection Dust Mask

A dust mask of type N95 (US)

or equivalent is recommended.

[1]

Operational Plan: Handling 2-Quinolinethiol
This section provides a step-by-step procedure for the safe handling of 2-Quinolinethiol in a

laboratory setting.

1. Pre-Handling Preparations

Safety Data Sheet (SDS) Review: Before beginning any work, thoroughly read and

understand the SDS for 2-Quinolinethiol.
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Fume Hood Preparation: Ensure the chemical fume hood is operational and the sash is at

the appropriate working height.

PPE Inspection: Inspect all required PPE for integrity and proper fit.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower

and eyewash station.

Decontamination Solution: Prepare a bleach solution (sodium hypochlorite) to decontaminate

glassware and work surfaces after use. Thiols can be oxidized by bleach to reduce their odor

and hazard.[3]

2. Handling Procedure

Weighing and Transfer: Conduct all weighing and transferring of 2-Quinolinethiol within the

chemical fume hood.

Minimize Dust: Handle the solid material carefully to minimize the generation of dust.

Spill Containment: Have appropriate spill containment materials (e.g., absorbent pads)

readily available within the fume hood.

Avoid Incompatibilities: Keep 2-Quinolinethiol away from incompatible substances.

Although specific incompatibilities are not listed, it is good practice to avoid strong oxidizing

agents.

Labeling: Clearly label all containers with the chemical name and any relevant hazard

warnings.

3. Post-Handling Procedures

Decontamination: Thoroughly decontaminate all glassware, spatulas, and other equipment

that came into contact with 2-Quinolinethiol by rinsing with or soaking in a bleach solution

within the fume hood.[3]

Work Surface Cleaning: Clean the work surface of the fume hood with an appropriate

cleaning agent.
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Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[2]

Storage: Store 2-Quinolinethiol in a tightly closed container in a cool, dry, and well-

ventilated area.[2]

Disposal Plan
Proper disposal of 2-Quinolinethiol and associated waste is crucial to prevent environmental

contamination and ensure safety.

1. Waste Segregation and Collection

Solid Waste: Collect any solid 2-Quinolinethiol waste, including contaminated consumables

(e.g., weigh boats, gloves, absorbent pads), in a designated, labeled hazardous waste

container.

Liquid Waste: If 2-Quinolinethiol is dissolved in a solvent, collect the solution in a

designated, labeled hazardous liquid waste container.

Decontamination Solutions: The bleach solution used for decontamination should also be

treated as hazardous waste and disposed of accordingly.

2. Container Labeling

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "2-Quinolinethiol."

Indicate the primary hazards (e.g., Irritant).

3. Final Disposal

Dispose of all 2-Quinolinethiol waste through your institution's hazardous waste

management program.[2] Do not dispose of this chemical down the drain or in regular trash.

First Aid Measures
In the event of exposure, follow these first aid procedures and seek medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. If irritation persists, get medical

advice/attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, get medical

advice/attention.[2]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. Call a poison center or doctor/physician if you feel unwell.[2]

Ingestion: If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Get

medical attention if symptoms occur.

Workflow for Handling 2-Quinolinethiol
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Caption: Workflow for the safe handling and disposal of 2-Quinolinethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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